Cas no 2034250-99-0 (2-(1-{3'-(trifluoromethyl)-1,1'-biphenyl-4-ylsulfonyl}pyrrolidin-3-yl)-2H-1,2,3-triazole)

• Product Name: 2-(1-{3'-(trifluoromethyl)-1,1'-biphenyl-4-ylsulfonyl}pyrrolidin-3-yl)-2H-1,2,3-triazole
• CAS No: 2034250-99-0
• MF: C₁₉H₁₇F₃N₄O₂S
• MW: 422.424093008041
• CID: 5958028
• PubChem ID: 121019092
• Update Time: 2025-10-29

2-(1-{3'-(trifluoromethyl)-1,1'-biphenyl-4-ylsulfonyl}pyrrolidin-3-yl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-{3'-(trifluoromethyl)-1,1'-biphenyl-4-ylsulfonyl}pyrrolidin-3-yl)-2H-1,2,3-triazole
• WQTSLMJIEBWRKY-UHFFFAOYSA-N
• 2H-1,2,3-Triazole, 2-[1-[[3'-(trifluoromethyl)[1,1'-biphenyl]-4-yl]sulfonyl]-3-pyrrolidinyl]-
• 2-[1-[4-[3-(trifluoromethyl)phenyl]phenyl]sulfonylpyrrolidin-3-yl]triazole
• 2-(1-{[3'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl]sulfonyl}pyrrolidin-3-yl)-2H-1,2,3-triazole
• 2034250-99-0
• AKOS026693302
• 2-(1-((3'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl)sulfonyl)pyrrolidin-3-yl)-2H-1,2,3-triazole
• F6515-3707

• Inchi： 1S/C19H17F3N4O2S/c20-19(21,22)16-3-1-2-15(12-16)14-4-6-18(7-5-14)29(27,28)25-11-8-17(13-25)26-23-9-10-24-26/h1-7,9-10,12,17H,8,11,13H2
• InChI Key： WQTSLMJIEBWRKY-UHFFFAOYSA-N
• SMILES： N1=CC=NN1C1CCN(S(C2=CC=C(C3=CC=CC(C(F)(F)F)=C3)C=C2)(=O)=O)C1

Computed Properties

• Exact Mass: 422.10243146g/mol
• Monoisotopic Mass: 422.10243146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 569.6±60.0 °C(Predicted)
• pka: 1?+-.0.29(Predicted)

Additional information on 2-(1-{3'-(trifluoromethyl)-1,1'-biphenyl-4-ylsulfonyl}pyrrolidin-3-yl)-2H-1,2,3-triazole

Recent Advances in the Study of 2-(1-{3'-(trifluoromethyl)-1,1'-biphenyl-4-ylsulfonyl}pyrrolidin-3-yl)-2H-1,2,3-triazole (CAS: 2034250-99-0)

The compound 2-(1-{3'-(trifluoromethyl)-1,1'-biphenyl-4-ylsulfonyl}pyrrolidin-3-yl)-2H-1,2,3-triazole (CAS: 2034250-99-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The trifluoromethyl group and the triazole moiety are critical for its binding affinity and selectivity, making it a promising scaffold for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing valuable insights for structure-activity relationship (SAR) optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as NF-κB and MAPK, which are implicated in various diseases. Notably, its pharmacokinetic properties, including metabolic stability and bioavailability, have been evaluated in preclinical models, showing favorable results for further clinical translation. These findings underscore the compound's potential as a lead candidate for treating conditions like rheumatoid arthritis and certain cancers.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is exploring derivatives and analogs to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, 2-(1-{3'-(trifluoromethyl)-1,1'-biphenyl-4-ylsulfonyl}pyrrolidin-3-yl)-2H-1,2,3-triazole represents a compelling area of research with significant translational potential. Future studies should focus on addressing its limitations and advancing it through clinical trials to fully realize its therapeutic benefits.